Cas no 29147-98-6 (4-n-Butyl-benzamidine hydrochloride)

• Product Name: 4-n-Butyl-benzamidine hydrochloride
• CAS No: 29147-98-6
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• MDL: MFCD04114464
• CID: 240265
• PubChem ID: 15564093
• Update Time: 2025-10-31

4-n-Butyl-benzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4-butyl-, hydrochloride (1:1)
• 4-butylbenzenecarboximidamide,hydrochloride
• 4-N-BUTYL-BENZAMIDINE HYDROCHLORIDE,
• 4-Butyl-benzamidin-hydrochlorid
• 4-BUTYLBENZIMIDAMIDE HYDROCHLORIDE
• 4-n-butylbenzamidine hydrochloride
• Benzenecarboximidamide,4-butyl-,hydrochloride
• p-n-butylbenzamidine hydrochloride
• p-n-butylbenzamidinium chloride
• 4-n-Butyl-benzamidine hydrochloride
• SCHEMBL5884387
• 4-BUTYLBENZIMIDAMIDEHYDROCHLORIDE
• 4-butylbenzenecarboximidamide;hydrochloride
• 4N-Butyl-benzamidine hydrochloride
• AB18400
• PRLHVXKHKAROHU-UHFFFAOYSA-N
• CS-0342895
• 4-butylbenzene-1-carboximidamide hydrochloride
• Benzenecarboximidamide, 4-butyl-, hydrochloride (1:1)
• 29147-98-6
• MFCD04114464

• MDL： MFCD04114464
• Inchi： 1S/C11H16N2.ClH/c1-2-3-4-9-5-7-10(8-6-9)11(12)13;/h5-8H,2-4H2,1H3,(H3,12,13);1H
• InChI Key： PRLHVXKHKAROHU-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC(=CC=1)CCCC)=N

Computed Properties

• Exact Mass: 212.10800
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87000
• LogP: 3.91530

Additional information on 4-n-Butyl-benzamidine hydrochloride

Comprehensive Overview of 4-n-Butyl-benzamidine hydrochloride (CAS No. 29147-98-6): Properties, Applications, and Industry Insights

4-n-Butyl-benzamidine hydrochloride (CAS No. 29147-98-6) is a specialized organic compound widely recognized for its role in biochemical research and pharmaceutical development. This hydrochloride salt derivative of benzamidine features a 4-n-butyl substitution, enhancing its solubility and reactivity in various chemical environments. Researchers frequently utilize this compound as a protease inhibitor, particularly in studies involving serine proteases, due to its ability to bind competitively to enzymatic active sites. The CAS registry number 29147-98-6 serves as a unique identifier, ensuring precise tracking in global chemical databases.

In recent years, the demand for 4-n-Butyl-benzamidine HCl has surged alongside advancements in drug discovery and biomedical research. A trending topic in scientific communities revolves around its potential applications in COVID-19-related protease studies, where researchers explore its mechanism against viral enzymes. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it valuable for pharmaceutical companies optimizing lead compounds. Users frequently search for "benzamidine derivatives solubility" or "protease inhibitors for lab use," reflecting growing interest in its physicochemical properties.

The synthesis of 4-n-Butyl-benzamidine hydrochloride involves a multi-step process starting from 4-butylbenzonitrile, followed by Pinner reaction and subsequent hydrochloride salt formation. Its crystalline structure and stability under refrigeration (typically stored at 2–8°C) make it a reliable reagent for long-term studies. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducible experimental results. Laboratories often inquire about "CAS 29147-98-6 supplier" or "bulk pricing for research chemicals," emphasizing its commercial relevance.

Beyond pharmaceutical applications, this compound garners attention in material science for modifying polymer surfaces and in agricultural chemistry as a template for novel pesticides. Its low cytotoxicity profile (as per OECD guidelines) further expands its utility in cell-based assays. Recent publications highlight its synergy with machine learning algorithms to predict enzyme inhibition patterns—a hot topic in computational chemistry forums. SEO-optimized queries such as "4-n-butylbenzamidine stability data" or "benzamidine analogs for enzyme studies" align with these interdisciplinary trends.

Quality control of CAS No. 29147-98-6 adheres to stringent GMP/GLP standards, with certificates of analysis (CoA) detailing residual solvents and heavy metal content. The compound’s molecular weight (212.72 g/mol) and melting point (245–250°C) are frequently cited in technical documents. Emerging discussions in green chemistry explore eco-friendly synthesis routes for benzamidine derivatives, responding to searches like "sustainable protease inhibitor production."

In conclusion, 4-n-Butyl-benzamidine hydrochloride remains indispensable for modern scientific endeavors. Its versatility across drug development, biochemistry, and industrial applications ensures sustained relevance. As research trends evolve toward precision medicine and AI-driven compound design, this compound’s role in validating theoretical models will likely expand, answering future queries about "benzamidine derivatives in personalized therapy" or "CAS 29147-98-6 patent updates."